Cas no 90335-39-0 (Ethanol, 2-(2-methoxyethoxy)-, benzoate)
90335-39-0 structure
Product Name:Ethanol, 2-(2-methoxyethoxy)-, benzoate
CAS No:90335-39-0
MF:C12H18O5
MW:242.268324375153
CID:789128
PubChem ID:71429190
Update Time:2025-04-19
Ethanol, 2-(2-methoxyethoxy)-, benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-(2-methoxyethoxy)-, benzoate
- benzoic acid,2-(2-methoxyethoxy)ethanol
- 90335-39-0
- Benzoic acid--2-(2-methoxyethoxy)ethan-1-ol (1/1)
- DTXSID00847891
-
- Inchi: 1S/C7H6O2.C5H12O3/c8-7(9)6-4-2-1-3-5-6;1-7-4-5-8-3-2-6/h1-5H,(H,8,9);6H,2-5H2,1H3
- InChI Key: BXUWUBIMEVDRAP-UHFFFAOYSA-N
- SMILES: O(CCO)CCOC.OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 242.11542367g/mol
- Monoisotopic Mass: 242.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 142
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
Ethanol, 2-(2-methoxyethoxy)-, benzoate Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. Agricultural
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